Cas no 330833-79-9 (1,3-Benzodioxole-5-propanamine,g-phenyl-)

• Product Name: 1,3-Benzodioxole-5-propanamine,g-phenyl-
• CAS No: 330833-79-9
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 313247
• PubChem ID: 3137706
• Update Time: 2025-05-18

1,3-Benzodioxole-5-propanamine,g-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanamine,g-phenyl-
• 3-BENZO[1,3]DIOXOL-5-YL-3-PHENYL-PROPYLAMINE
• 3-(1,3-benzodioxol-5-yl)-3-phenylpropan-1-amine
• AKOS000510600
• SR-01000325659
• Oprea1_866005
• FT-0644441
• Oprea1_143730
• SR-01000325659-1
• CS-0365717
• 330833-79-9
• 3-(Benzo[d][1,3]dioxol-5-yl)-3-phenylpropan-1-amine
• DTXSID90389694
• AKOS022085497
• SCHEMBL1886987

• MDL： MFCD02058015
• Inchi： 1S/C16H17NO2/c17-9-8-14(12-4-2-1-3-5-12)13-6-7-15-16(10-13)19-11-18-15/h1-7,10,14H,8-9,11,17H2
• InChI Key： YAENRSAIJLBRNF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C1C=CC=CC=1)CCN

Computed Properties

• Exact Mass: 255.12600
• Monoisotopic Mass: 255.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Boiling Point: 392.4°Cat760mmHg
• Flash Point: 210.6°C
• PSA: 44.48000
• LogP: 3.59630

1,3-Benzodioxole-5-propanamine,g-phenyl- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole-5-propanamine,g-phenyl-

1,3-Benzodioxole-5-propanamine, g-phenyl- (CAS No 330833-79-9): A Comprehensive Overview

1,3-Benzodioxole-5-propanamine, g-phenyl- (CAS No 330833-79-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxole ring system with a propanamine side chain and a phenyl group. The benzodioxole moiety is known for its aromatic stability and versatility in chemical reactions, making it a valuable component in various synthetic strategies.

The synthesis of 1,3-Benzodioxole-5-propanamine, g-phenyl- involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining the quality of the final product. Researchers have also explored the use of green chemistry principles in its synthesis, aligning with global efforts to minimize environmental impact.

One of the most notable applications of this compound is in the development of advanced materials. The benzodioxole ring system exhibits excellent thermal stability and mechanical properties, making it suitable for use in high-performance polymers and composites. Recent studies have demonstrated its potential as a building block for lightweight materials used in aerospace and automotive industries.

In addition to its material applications, 1,3-Benzodioxole-5-propanamine, g-phenyl- has shown promise in pharmaceutical research. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Scientists have explored its role as a precursor for drug delivery systems and as a component in targeted drug therapies.

The compound's chemical stability and reactivity make it an ideal candidate for various industrial processes. Its ability to undergo multiple types of reactions—such as nucleophilic substitutions and condensations—has opened up new avenues for its use in organic synthesis. Researchers are continuously investigating novel reaction pathways to further expand its utility across different sectors.

From an environmental standpoint, the production and handling of 1,3-Benzodioxole-5-propanamine, g-phenyl- must adhere to strict safety protocols to minimize any adverse effects on human health or the environment. Studies have shown that exposure to this compound under normal handling conditions poses minimal risk; however, proper protective measures should always be maintained.

In conclusion, 1,3-Benzodioxole-5-propanamine, g-phenyl- (CAS No 330833-79-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties continue to drive innovation in both academic research and industrial settings. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in shaping future technologies.